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Compound of Interest

4-Amino-2-methylpyrimidine-5-
Compound Name:
carbonitrile

Cat. No.: B015760

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of 4-Amino-2-methylpyrimidine-5-carbonitrile, a heterocyclic compound relevant in
organic synthesis and pharmaceutical research. Adherence to this protocol is crucial for
ensuring the accuracy of experimental results and maintaining laboratory safety.

Physicochemical and Safety Data

A summary of key quantitative data for 4-Amino-2-methylpyrimidine-5-carbonitrile is
presented below. This information is essential for accurate stock solution preparation and safe
handling.
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Property Value Source(s)
CAS Number 698-29-3 [11[2]
Molecular Formula CeHsNa4 [2]
Molecular Weight 134.14 g/mol [2]
Appearance Pale Brown Solid [3]

Soluble in DMSO, ethanol, and
Solubility methanol. Slightly soluble in [1][4]

water (6.4 g/L at 25°C).

Recommended Storage (Solid)

2-8°C or -20°C in a dry, cool,

and well-ventilated place.

[3]4]

Recommended Storage (Stock

Solution)

Short-term: -20°C (up to 3
months). Long-term: -80°C (up

to 6 months).

[2][5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of 4-Amino-2-

methylpyrimidine-5-carbonitrile in Dimethyl Sulfoxide (DMSO). DMSO is a common solvent

for preparing stock solutions of small molecules for use in biological assays.

Materials:

4-Amino-2-methylpyrimidine-5-carbonitrile (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Spatula

Weighing paper or boat
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Sterile microcentrifuge tubes or amber glass vials with screw caps

Vortex mixer

Pipettors and sterile pipette tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
Procedure:

o Safety Precautions: Before starting, consult the Safety Data Sheet (SDS) for 4-Amino-2-
methylpyrimidine-5-carbonitrile. This compound is harmful if swallowed and can cause
skin and eye irritation.[6] Always handle the compound in a well-ventilated area or a
chemical fume hood. Wear appropriate PPE throughout the procedure.

o Equilibration: Allow the container of 4-Amino-2-methylpyrimidine-5-carbonitrile to reach
room temperature before opening to prevent moisture condensation.

o Calculation of Mass: To prepare a 10 mM stock solution, calculate the mass of the compound
needed. The molecular weight is 134.14 g/mol .

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For example, to prepare 1 mL (0.001 L) of a 10 mM (0.01 mol/L) stock solution: Mass (mg) =
0.01 mol/L x 0.001 L x 134.14 g/mol x 1000 mg/g = 1.3414 mg

» Weighing: Using a calibrated analytical balance, carefully weigh out the calculated mass of
4-Amino-2-methylpyrimidine-5-carbonitrile onto weighing paper or a weighing boat.

e Dissolution:
o Transfer the weighed compound into a sterile microcentrifuge tube or amber glass vial.
o Add the calculated volume of anhydrous DMSO to the tube/vial.

o Securely cap the tubel/vial.
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e Mixing: Vortex the solution until the solid is completely dissolved. If necessary, gentle
warming in a water bath (not exceeding 40°C) or brief sonication can aid in dissolution.
Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage:

[e]

To avoid repeated freeze-thaw cycles, which can lead to degradation of the compound, it
is recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
uL) in sterile, clearly labeled microcentrifuge tubes.

o For short-term storage (up to 3 months), store the aliquots at -20°C.[5]
o For long-term storage (up to 6 months), store the aliquots at -80°C.[2]
o Protect the stock solution from light.

Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of the 4-Amino-2-
methylpyrimidine-5-carbonitrile stock solution.
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Workflow for Preparing 4-Amino-2-methylpyrimidine-5-carbonitrile Stock Solution
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tep 3
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to Sterile Vial

Vortex/Sonicate
until Fully Dissolved

Step 6

Sto

Aliquot into
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or -80°C (long-term)
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Caption: Workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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